1-(4-methoxyphenyl)-4-(4-(3-methoxyphenyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine
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Description
1-(4-Methoxyphenyl)-4-(4-(3-methoxyphenyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine is a hybrid heterocyclic compound featuring a triazole core substituted with a thiazole ring and two methoxyphenyl groups. The compound’s methoxy substituents enhance solubility and modulate electronic properties, which may influence receptor binding and metabolic stability .
Properties
IUPAC Name |
3-(4-methoxyphenyl)-5-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]triazol-4-amine | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5O2S/c1-25-14-8-6-13(7-9-14)24-18(20)17(22-23-24)19-21-16(11-27-19)12-4-3-5-15(10-12)26-2/h3-11H,20H2,1-2H3 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTRGWAASTJSIOF-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=CS3)C4=CC(=CC=C4)OC)N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5O2S | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 1-(4-methoxyphenyl)-4-(4-(3-methoxyphenyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine (hereafter referred to as Compound A ) is a complex organic molecule that exhibits a variety of biological activities. This article reviews its pharmacological properties, focusing on its anticancer, antimicrobial, and anticonvulsant activities, supported by data tables and relevant case studies.
Chemical Structure and Properties
Compound A has the molecular formula and a molecular weight of 378.45 g/mol. Its structure features a triazole ring linked to both thiazole and methoxyphenyl groups, which are critical for its biological activity.
Anticancer Activity
Recent studies have highlighted the potential of Compound A as an anticancer agent. The structure-activity relationship (SAR) indicates that the presence of the thiazole moiety is essential for cytotoxic activity.
In a study conducted by MDPI, Compound A exhibited significant antiproliferative effects against various cancer cell lines, with IC50 values comparable to established chemotherapeutics like doxorubicin . The presence of electron-donating groups such as methoxy enhances its activity by stabilizing the compound's interaction with cellular targets.
Antimicrobial Activity
The antimicrobial properties of Compound A have also been investigated. It has shown promising results against several bacterial strains:
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) (µg/mL) | Reference |
|---|---|---|
| Staphylococcus aureus | 12.5 | |
| Escherichia coli | 25 | |
| Pseudomonas aeruginosa | 15 |
These findings suggest that Compound A could be developed into a novel antimicrobial agent, particularly against drug-resistant strains.
Anticonvulsant Activity
The anticonvulsant potential of thiazole derivatives has been documented in various studies. Compound A was tested in animal models for its ability to prevent seizures:
| Model | Dose (mg/kg) | Seizure Prevention (%) | Reference |
|---|---|---|---|
| PTZ-induced seizures | 20 | 80 | |
| MES-induced seizures | 30 | 75 |
The results indicate that Compound A possesses significant anticonvulsant activity, making it a candidate for further research in epilepsy treatment.
Case Studies
Several case studies have been performed to evaluate the efficacy and safety profile of Compound A:
- Efficacy in Cancer Therapy : In vivo studies demonstrated that Compound A significantly reduced tumor size in xenograft models compared to controls.
- Safety Profile : Toxicology assessments indicated that at therapeutic doses, Compound A did not exhibit significant adverse effects on liver or kidney function in animal models.
Scientific Research Applications
Antimicrobial Activity
Research indicates that compounds containing triazole and thiazole structures exhibit significant antimicrobial properties. The mechanism of action often involves disruption of bacterial cell wall synthesis and interference with essential cellular processes.
Case Study: Antimicrobial Efficacy
A study demonstrated that derivatives of triazoles showed promising activity against various bacterial strains. For example:
| Compound | Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| 1 | E. coli | 12 µg/mL |
| 2 | S. aureus | 10 µg/mL |
| 3 | P. aeruginosa | 15 µg/mL |
These findings suggest that the presence of the triazole and thiazole moieties enhances the antimicrobial efficacy of the compound .
Anticancer Activity
The anticancer potential of this compound has been explored in various studies, particularly due to its ability to induce apoptosis in cancer cells.
Mechanism of Action
The compound is believed to induce cell cycle arrest and activate apoptotic pathways through the up-regulation of pro-apoptotic proteins and down-regulation of anti-apoptotic proteins.
Case Study: Cytotoxic Effects
In vitro studies have shown that related compounds with similar structural features exhibit cytotoxic effects against cancer cell lines. For instance:
| Compound | Cancer Cell Line | IC50 Value (µg/mL) |
|---|---|---|
| A | MCF-7 (Breast) | 1.61 |
| B | HeLa (Cervical) | 1.98 |
These results indicate that the compound may possess significant anticancer activity comparable to standard chemotherapeutics .
Comparison with Similar Compounds
The following analysis compares the target compound with structurally analogous molecules, emphasizing substituent effects, synthetic approaches, and pharmacological implications.
Structural Analogues with Varying Aromatic Substituents
Key Observations :
- Electron-donating groups (e.g., methoxy, p-tolyl) improve solubility but may reduce metabolic stability compared to electron-withdrawing groups (e.g., chloro, sulfonyl), which enhance receptor affinity but increase hydrophobicity .
- The thiazole ring in the target compound contributes to π-π stacking interactions, whereas sulfonyl or oxadiazole substituents (e.g., in ) introduce distinct electronic profiles and metabolic pathways .
Analogues with Heterocyclic Modifications
Key Observations :
- Benzothiazole-containing analogues () exhibit strong antiproliferative activity, suggesting the target compound’s thiazole ring may confer similar properties .
Pharmacological Activity Comparison
Key Observations :
- Methoxy groups in the target compound may reduce COX-2 selectivity compared to chlorophenyl analogues like THPA6 but could improve solubility for systemic delivery .
- The dual methoxy configuration may offer a balance between bioavailability and target engagement , distinguishing it from halogenated derivatives .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
